Cas no 930015-01-3 ([(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product name: [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 930015-01-3
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5851400
• PubChem ID: 8764936

[(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [(3-ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• Z18836663
• AB00771376-01
• AKOS002488960
• EN300-26595432
• 930015-01-3
• [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

• Inchi： 1S/C17H18N2O3S/c1-3-12-6-4-7-13(10-12)19-15(20)11-22-17(21)14-8-5-9-18-16(14)23-2/h4-10H,3,11H2,1-2H3,(H,19,20)
• InChI Key： SASZMMKLNVSLMI-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NC1=CC=CC(=C1)CC)=O

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.6Ų
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

Compound CAS No. 930015-01-3: [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate

The compound CAS No. 930015-01-3, known as [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate is characterized by a pyridine ring substituted with a methylsulfanyl group at position 2 and a carboxylic acid derivative at position 3. The presence of the (3-Ethylphenyl)carbamoyl group introduces additional complexity, enhancing the molecule's ability to interact with biological targets. This combination of functional groups makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions and biological processes.

Recent advancements in synthetic chemistry have made it possible to efficiently synthesize [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate using multi-component reactions and catalytic methodologies. These methods not only improve the yield but also reduce the environmental footprint of the synthesis process, aligning with current green chemistry principles. The compound's synthesis has been optimized to ensure scalability, making it suitable for large-scale production in pharmaceutical and agrochemical industries.

One of the most exciting developments involving CAS No. 930015-01-3 is its application in drug design. Researchers have explored its potential as a lead compound for developing inhibitors of key enzymes involved in metabolic disorders, inflammation, and cancer progression. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against specific protein kinases, suggesting its potential as a therapeutic agent. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

In addition to its pharmacological applications, [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various environmental conditions.

The safety and toxicity profile of CAS No. 930015-01-3 have also been extensively evaluated to ensure its safe use in both industrial and medical applications. Studies indicate that the compound exhibits low acute toxicity and minimal adverse effects at therapeutic concentrations, making it a favorable candidate for further development. Regulatory agencies have expressed interest in this compound due to its potential benefits and favorable safety profile.

Looking ahead, the future of [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate lies in its continued exploration across diverse fields. Ongoing research aims to uncover new synthetic routes, optimize its pharmacokinetic properties, and expand its application scope. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into commercial products, benefiting various sectors from healthcare to electronics.

In conclusion, CAS No. 930015-01-3, or [(3-Ethylphenyl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate, stands as a testament to the ingenuity of modern chemistry. Its multifaceted applications, backed by cutting-edge research, position it as a key player in advancing scientific innovation and addressing global challenges.